Cas no 2172134-75-5 (1-(azidomethyl)-7,7,9-trimethyl-2-oxaspiro4.5decane)

• Product Name: 1-(azidomethyl)-7,7,9-trimethyl-2-oxaspiro4.5decane
• CAS No: 2172134-75-5
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 6224739
• PubChem ID: 165528494
• Update Time: 2025-10-29

1-(azidomethyl)-7,7,9-trimethyl-2-oxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-7,7,9-trimethyl-2-oxaspiro4.5decane
• EN300-1478978
• 1-(azidomethyl)-7,7,9-trimethyl-2-oxaspiro[4.5]decane
• 2172134-75-5

• Inchi： 1S/C13H23N3O/c1-10-6-12(2,3)9-13(7-10)4-5-17-11(13)8-15-16-14/h10-11H,4-9H2,1-3H3
• InChI Key： NZBPXTOLJDXHAQ-UHFFFAOYSA-N
• SMILES： O1CCC2(C1CN=[N+]=[N-])CC(C)CC(C)(C)C2

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-(azidomethyl)-7,7,9-trimethyl-2-oxaspiro4.5decane

1-(Azidomethyl)-7,7,9-trimethyl-2-oxaspiro[4.5]decane: A Comprehensive Overview

1-(Azidomethyl)-7,7,9-trimethyl-2-oxaspiro[4.5]decane, also known by its CAS number 2172134-75-5, is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. In this case, the spiro atom is an oxygen atom, making it a 2-oxaspiro compound. The presence of an azidomethyl group (-N₃) adds functionality to the molecule, enabling it to participate in various chemical reactions and applications.

The molecular structure of 1-(azidomethyl)-7,7,9-trimethyl-2-oxaspiro[4.5]decane consists of a spiro ring system with two fused rings: one four-membered and one five-membered ring. The four-membered ring contains an oxygen atom at the spiro position, while the five-membered ring is fully saturated. The azidomethyl group is attached to the nitrogen atom at position 1 of the molecule. Additionally, the molecule has three methyl groups located at positions 7 and 9 of the spiro system, contributing to its steric bulk and stability.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its unique structure and reactivity. The azide group is known for its ability to undergo click chemistry reactions, such as the Huisgen cycloaddition reaction, which makes it a valuable component in the synthesis of bioconjugates and drug delivery vehicles. Furthermore, the spiro system provides a rigid framework that can be exploited for designing molecules with specific pharmacokinetic properties.

In materials science, 1-(azidomethyl)-7,7,9-trimethyl-2-oxaspiro[4.5]decane has been investigated for its potential as a precursor in polymer synthesis. The azide group can be converted into an amine or other functional groups through reduction or hydrolysis reactions, enabling the creation of versatile polymer networks with tunable properties. This compound's ability to undergo such transformations without compromising its structural integrity makes it a promising candidate for advanced materials development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the spiro system followed by functionalization with the azidomethyl group. Researchers have explored various synthetic pathways, including ring-closing metathesis and nucleophilic substitution reactions, to optimize the yield and purity of the final product. These efforts have led to improved methodologies that are now being adopted in both academic and industrial settings.

In terms of applications, 1-(azidomethyl)-7,7,9-trimethyl-2-oxaspiro[4.5]decane has shown promise in click chemistry-based drug discovery programs. Its ability to form stable covalent bonds with complementary alkyne or alkene moieties enables the rapid assembly of complex molecules with high precision. This property is particularly advantageous in medicinal chemistry where time and efficiency are critical factors in drug development.

Moreover, this compound has been utilized as a building block in supramolecular chemistry due to its ability to form hydrogen bonds and other non-covalent interactions. By incorporating this molecule into supramolecular assemblies, researchers have demonstrated its potential in creating self-assembled structures with applications in sensing, catalysis, and nanotechnology.

In conclusion, 1-(azidomethyl)-7,7,9-trimethyl-2-oxaspiro[4.5]decane, CAS number 2172134-75-5 stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.